Cas no 105017-31-0 (2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)-)

• Product Name: 2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)-
• CAS No: 105017-31-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19217152
• CID: 1149512
• PubChem ID: 11073391
• Update Time: 2025-07-16

2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)-
• (2R,3S)- 3-Hydroxy-2-Pyrrolidinemethanol
• L-Hydroxy Prolinol
• (2R,3S)-2-Hydroxymethyl-pyrrolidin-3-ol
• starbld0039766
• (2R,3S)-2-(hydroxymethyl)-3-hydroxypyrrolidine
• BDBM50375512
• SCHEMBL532466
• TYLFLHPQWQQWRD-UHNVWZDZSA-N
• CHEMBL408355
• 2R-Hydroxymethyl-3S-hydroxypyrolidine
• 1,4-imino-1,2,4-trideoxy-D-arabinitol
• 105017-31-0
• AKOS006349734
• (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol
• (+)-2R,3S)-2-(Hydroxymethyl)-3-hydroxypyrrolidine
• CHEBI:230349

• MDL： MFCD19217152
• Inchi： 1S/C5H11NO2/c7-3-4-5(8)1-2-6-4/h4-8H,1-3H2/t4-,5+/m1/s1
• InChI Key： TYLFLHPQWQQWRD-UHNVWZDZSA-N
• SMILES： O[C@H]1CCN[C@@H]1CO

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.514
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)-

Introduction to 2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)- (CAS No. 105017-31-0)

2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)-, identified by its CAS number 105017-31-0, is a chiral compound belonging to the pyrrolidine family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. The stereochemistry defined by the (2R,3S) configuration makes it a valuable scaffold for the development of enantioselective drugs, which are increasingly important in modern medicine for their improved efficacy and reduced side effects.

The compound’s structure consists of a pyrrolidine ring substituted with a hydroxymethyl group at the 3-position and a hydroxyl group at the 2-position. This arrangement creates a versatile platform for further derivatization, enabling the synthesis of complex molecules that mimic natural bioactive compounds. The (2R,3S) configuration is particularly significant because it mirrors the stereochemistry of several known pharmacologically active agents, suggesting that derivatives of this compound may exhibit similar therapeutic properties.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. 2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)- has been explored as a potential building block in this context. Its rigid pyrrolidine core provides a stable framework for coordination with transition metals, facilitating catalytic reactions such as hydrogenation and oxidation. These reactions are crucial in the synthesis of complex drug molecules, where precise control over stereochemistry is essential.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including inflammation and cancer progression. Inhibiting specific proteases has become a major strategy in drug development, with several successful drugs on the market already targeting these enzymes. The pyrrolidine scaffold found in 2-Pyrrolidinemethanol, 3-hydroxy-, (2R,3S)- is known to be compatible with protease inhibition motifs, making it an attractive starting point for designing new inhibitors.

Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against various proteases. For instance, modifications at the 3-hydroxy and 5-position have been shown to enhance binding affinity and selectivity. These findings are particularly exciting because they highlight the compound’s potential as a lead molecule for drug discovery programs targeting protease-mediated diseases.

The synthesis of (2R,3S)-2-pyrrolidinemethanol-3-phosphate has also been reported as an intermediate in the preparation of more complex pharmacophores. This phosphate derivative serves as a key intermediate in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer therapies. The ability to efficiently produce such derivatives underscores the versatility of this compound as a synthetic intermediate.

Another area where CAS No. 105017-31-0 has shown promise is in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways that regulate numerous physiological processes. Dysregulation of kinase activity is associated with various diseases, including cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced toxicity.

The pyrrolidine core of (2R,3S)-2-pyrrolidinemethanol-3-phosphate provides a suitable framework for kinase inhibition due to its ability to mimic natural substrates and interact with key residues in the kinase active site. Several research groups have reported success in developing kinase inhibitors based on this scaffold, demonstrating its importance as a pharmacological tool.

In conclusion,(2R,3S)-2-pyrrolidinemethanol-3-phosphate (CAS No. 105017-31-0) is a versatile chiral compound with significant potential in pharmaceutical research and drug development. Its structural features make it an ideal candidate for synthesizing enantioselective drugs targeting various diseases, including protease-mediated disorders and cancers. As research continues to uncover new applications for this compound,(2R,3S)-pyrrolidinemethanol-3-phosphate will likely remain at the forefront of medicinal chemistry innovation.